Cas no 1519672-19-5 (1-(2-aminoethyl)-1H-pyrazol-4-amine)

• Product Name: 1-(2-aminoethyl)-1H-pyrazol-4-amine
• CAS No: 1519672-19-5
• MF: C₅H₁₀N₄
• MW: 126.15969991684
• CID: 6289814
• PubChem ID: 82502394
• Update Time: 2025-08-04

1-(2-aminoethyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminoethyl)-1H-pyrazol-4-amine
• 1519672-19-5
• EN300-1719592
• SCHEMBL13826264

• Inchi： 1S/C5H10N4/c6-1-2-9-4-5(7)3-8-9/h3-4H,1-2,6-7H2
• InChI Key： SGEDYSZKYQXUNZ-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)N)CCN

Computed Properties

• Exact Mass: 126.090546336g/mol
• Monoisotopic Mass: 126.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 69.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1-(2-aminoethyl)-1H-pyrazol-4-amine

1-(2-Aminoethyl)-1H-pyrazol-4-amine (CAS No. 1519672-19-5): A Comprehensive Overview

The compound 1-(2-aminoethyl)-1H-pyrazol-4-amine, also identified by the CAS registry number 1519672-19-5, is a heterocyclic amine with significant potential in various chemical and biological applications. This compound belongs to the class of pyrazoles, which are five-membered aromatic rings containing two adjacent nitrogen atoms. The presence of amino groups in its structure confers it with unique chemical reactivity and biological activity, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The aminoethyl group attached to the pyrazole ring in this compound introduces additional functional groups that can be exploited for further chemical modifications, such as alkylation or acylation, to enhance its pharmacokinetic properties. These modifications are critical for improving bioavailability and reducing toxicity, which are essential for drug candidates.

The synthesis of 1-(2-aminoethyl)-1H-pyrazol-4-amine typically involves a multi-step process that includes the formation of the pyrazole ring followed by the introduction of the aminoethyl group. Researchers have optimized these synthetic routes to achieve higher yields and better purity, leveraging modern catalytic methods and green chemistry principles. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while minimizing side reactions.

From a structural standpoint, the compound exhibits a planar geometry due to the aromaticity of the pyrazole ring. The amino groups are positioned in such a way that they can participate in hydrogen bonding, which is a key interaction in many biological systems. This property makes the compound suitable for applications in molecular recognition and supramolecular chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 1-(2-aminoethyl)-1H-pyrazol-4-amine with high accuracy. Quantum mechanical calculations have revealed that the compound has a relatively low energy gap between its highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO), indicating its potential as an electron transfer mediator in electrochemical systems.

In terms of biological activity, this compound has shown promise as an anti-inflammatory agent. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 1-(2-aminoethyl)-1H-pyrazol-4-amine could serve as a lead compound for developing novel anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapies.

Moreover, this compound has been investigated for its potential role in cancer therapy. Research indicates that it can induce apoptosis in cancer cells by modulating mitochondrial function and activating caspase pathways. Its ability to target specific signaling pathways makes it a candidate for combination therapies aimed at overcoming drug resistance in cancer treatment.

The versatility of 1-(2-aminoethyl)-1H-pyrazol-4-amine extends beyond pharmacology into materials science. Its ability to form coordination complexes with transition metals has been explored for applications in catalysis and sensing technologies. For example, it has been used as a ligand in metalloporphyrin complexes that exhibit high catalytic activity towards oxygen reduction reactions, which are critical for fuel cell applications.

In conclusion, 1-(2-aminoethyl)-1H-pyrazol-4-amine (CAS No. 1519672-19-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methods and computational modeling, positions it as a valuable tool for addressing complex challenges in drug discovery, materials science, and beyond.